Cas no 1359499-90-3 (methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate)

• Product Name: methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate
• CAS No: 1359499-90-3
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• CID: 5399531
• Update Time: 2025-10-21

methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• XEMJKYHPHZWMQI-UHFFFAOYSA-N
• methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate

• Inchi： 1S/C18H14ClNO3/c1-22-18(21)16-10-17(14-7-2-3-8-15(14)20-16)23-11-12-5-4-6-13(19)9-12/h2-10H,11H2,1H3
• InChI Key： XEMJKYHPHZWMQI-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(OCC2=CC=CC(Cl)=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate

Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate (CAS No. 1359499-90-3): A Comprehensive Overview

Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate, identified by its CAS number 1359499-90-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core modified with a 3-chlorophenylmethoxy substituent and a methyl ester at the 2-position, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds derived from quinoline have been widely explored for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of the 3-chlorophenylmethoxy group into the quinoline framework is particularly noteworthy, as it can modulate the electronic properties and binding interactions of the molecule with biological targets. This modification has been strategically employed to enhance the potency and selectivity of quinoline-based drugs.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and inflammatory disorders. Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate has been investigated as a potential PPI modulator due to its ability to interact with specific protein targets through its quinoline core and substituents. Preliminary studies have suggested that this compound can disrupt aberrant signaling pathways by binding to key regulatory proteins.

The synthesis of Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and esterifications. The process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

The biological evaluation of Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate has revealed promising activities in several in vitro assays. Notably, this compound has demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and metastasis. The 3-chlorophenylmethoxy group appears to play a crucial role in mediating these effects by enhancing binding affinity to target enzymes. Further investigation into the structure-activity relationships (SAR) of this compound will provide valuable insights into optimizing its therapeutic potential.

Moreover, the pharmacokinetic properties of Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate have been thoroughly characterized to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting its potential for further development into a clinical candidate.

The growing interest in Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate has also spurred research into its derivatives as part of structure-based drug design initiatives. By systematically modifying various functional groups within the molecule, researchers aim to identify analogs with improved pharmacological profiles. These efforts are supported by computational modeling techniques that predict how different structural modifications will affect binding affinity and biological activity.

In conclusion, Methyl 4-[(3-chlorophenyl)methoxy]quinoline-2-carboxylate (CAS No. 1359499-90-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of synthetic innovation and rigorous biological evaluation underscores its potential as a lead compound for the development of novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is expected to remain a cornerstone in medicinal chemistry investigations.